N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide

• Molecular Formula: C28H28N2O3
• Molecular Weight: 440.5 g/mol
• IUPAC Name: N,N-dibenzyl-9,10-dimethyl-11-oxo-8-oxa-10-azatricyclo[7.3.1.02,7]trideca-2,4,6-triene-12-carboxamide
• InChI: InChI=1S/C28H28N2O3/c1-28-17-23(22-15-9-10-16-24(22)33-28)25(26(31)29(28)2)27(32)30(18-20-11-5-3-6-12-20)19-21-13-7-4-8-14-21/h3-16,23,25H,17-19H2,1-2H3
• InChI Key: OKXRCYDUQMQLKK-UHFFFAOYSA-N
• SMILES: CC12CC(C(C(=O)N1C)C(=O)N(CC3=CC=CC=C3)CC4=CC=CC=C4)C5=CC=CC=C5O2

Description

N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide, also known as DBO, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. DBO belongs to the class of benzoxazocine derivatives, which have been found to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide is not fully understood, but it is thought to involve the modulation of various signaling pathways. In cancer cells, N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide has been found to inhibit the activity of the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. Inflammation is mediated by the production of inflammatory cytokines, and N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide has been shown to inhibit the production of these cytokines by inhibiting the activity of NF-κB, a transcription factor that regulates the expression of inflammatory genes. In neurological disorders, N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide has been found to have neuroprotective effects by modulating the activity of various neurotransmitter systems.
Biochemical and Physiological Effects:
N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide has been found to have a range of biochemical and physiological effects. In cancer cells, N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide has been shown to inhibit cell growth and induce apoptosis by modulating various signaling pathways. In inflammation, N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide has been found to inhibit the production of inflammatory cytokines, which are involved in the pathogenesis of many diseases. In neurological disorders, N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide has been found to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide in lab experiments is its potential therapeutic applications in a range of diseases. Another advantage is its ability to modulate various signaling pathways, which make it a useful tool for studying the mechanisms of disease. However, one limitation of using N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide in lab experiments is its complex synthesis method, which requires expertise in organic chemistry.

Future Directions

There are several future directions for the study of N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide. One direction is the development of more efficient synthesis methods that can produce N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide in larger quantities. Another direction is the investigation of N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide's potential therapeutic applications in other diseases, such as autoimmune disorders and metabolic diseases. Additionally, the mechanism of action of N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide needs to be further elucidated to better understand its effects on various signaling pathways. Finally, the development of N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide derivatives with improved pharmacological properties could lead to the development of more effective therapies.
Conclusion:
In conclusion, N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. The synthesis of N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide is a complex process that requires expertise in organic chemistry. N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide has been found to have a range of biochemical and physiological effects, and its ability to modulate various signaling pathways makes it a useful tool for studying the mechanisms of disease. Further research is needed to fully understand the potential of N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide as a therapeutic agent.

Synthesis Methods

The synthesis of N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide involves a multi-step process that begins with the reaction of 2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-benzo[b][1,4]oxazine with benzylmagnesium chloride. The resulting product is then subjected to a series of reactions, including reduction, acetylation, and cyclization, to produce N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide. The synthesis of N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide has been studied for its potential therapeutic applications in a range of diseases, including cancer, inflammation, and neurological disorders. In cancer research, N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide has been found to inhibit the growth of cancer cells and induce apoptosis. Inflammation is a key factor in many diseases, and N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide has been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. In neurological disorders, N,N-dibenzyl-2,3-dimethyl-4-oxo-3,4,5,6-tetrahydro-2H-2,6-methano-1,3-benzoxazocine-5-carboxamide has been found to have neuroprotective effects and improve cognitive function.